4-ethoxy-1-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C21H22FN3O5/c1-5-30-18-12-25(15-8-6-13(22)7-9-15)24-19(18)21(26)23-14-10-16(27-2)20(29-4)17(11-14)28-3/h6-12H,5H2,1-4H3,(H,23,26)
• InChI Key: ZZLDHWZVMBCQQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=CC(=C(C(=C2)OC)OC)OC)C3=CC=C(C=C3)F
• Molecular Formula: C21H22FN3O5
• Molecular Weight: 415.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(3,4,5-trimethoxyphenyl)-1H-pyrazole-3-carboxamide, also known as EFMC, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. EFMC is a pyrazole carboxamide derivative that has shown promising results in scientific research for its potential use in the treatment of various diseases.

Scientific Research Applications

Synthesis and Radiotracer Applications

A study on the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement in pyrazole rings for creating radiotracers for CB1 cannabinoid receptors in brain studies via positron emission tomography (PET) (Katoch-Rouse & Horti, 2003).

Cytotoxic Activity against Cancer Cell Lines

Research on pyrazolo[1,5-a]pyrimidines and related Schiff bases explores their cytotoxic activity against human cancer cell lines, indicating the potential of pyrazole derivatives in cancer therapy (Hassan et al., 2015).

Structural Analysis and Chemical Behavior

The study of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides contributes to the understanding of the structural behavior and chemical properties of pyrazoline derivatives, providing a foundation for further chemical synthesis and applications (Köysal et al., 2005).

Anticancer Activity

Another study on the synthesis and cytotoxic evaluation of 3-(4-fluorophenyl)-4,5-dihydro-5-(3,4,5-trimethoxy/4-nitrophenyl)-N-(substituted-phenyl)pyrazole-1-carboxamide analogues against breast cancer cell lines highlights the anticancer potential of fluorophenyl pyrazole derivatives (Ahsan et al., 2018).

Tautomerism and Molecular Properties

Research on the annular tautomerism of curcuminoid NH-pyrazoles offers insights into the tautomeric forms and molecular properties of pyrazole derivatives, which can influence their biological activity and chemical reactivity (Cornago et al., 2009).